Cas no 6810-12-4 (L-METHIONINE HYDROCHLORIDE SOLUTION)

• Product Name: L-METHIONINE HYDROCHLORIDE SOLUTION
• CAS No: 6810-12-4
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 968786
• PubChem ID: 329757584
• Update Time: 2025-07-02

L-METHIONINE HYDROCHLORIDE SOLUTION Chemical and Physical Properties

Names and Identifiers

• L-METHIONINE HYDROCHLORIDE SOLUTION
• L-Methionine sulfoximine
• (2S)-2-Amino-4-methylsulfanylbutanoic acid,hydrochloride
• L-Methionine monohydrochloride
• UNII-99JNR46OKX
• L-Methionine, hydrochloride (1:1)
• CS-0201662
• Q27272218
• Methionine, L-, hydrochloride
• l-methionine hydrochloride
• 6810-12-4
• SCHEMBL691801
• L-Methionine, hydrochloride
• methionine hydrochloride
• HY-W141867
• 99JNR46OKX
• DTXSID40431036
• Methionine hydrochloride [WHO-DD]
• (2S)-2-amino-4-methylsulfanylbutanoic acid;hydrochloride
• OSUIUMQSEFFIKM-WCCKRBBISA-N

• MDL： MFCD03791082
• Inchi： 1S/C5H11NO2S.ClH/c1-9-3-2-4(6)5(7)8;/h4H,2-3,6H2,1H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key： OSUIUMQSEFFIKM-WCCKRBBISA-N
• SMILES： Cl.S(C)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.02800
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 1.65370
• Color/Form: 100 mM amino acid in 0.1 M HCl

L-METHIONINE HYDROCHLORIDE SOLUTION Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-METHIONINE HYDROCHLORIDE SOLUTION

Introduction to L-METHIONINE HYDROCHLORIDE SOLUTION (CAS No. 6810-12-4)

L-METHIONINE HYDROCHLORIDE SOLUTION, identified by its Chemical Abstracts Service (CAS) number 6810-12-4, is a widely utilized compound in the field of pharmaceuticals, nutraceuticals, and biotechnology. This compound is the hydrochloride salt form of L-methionine, an essential amino acid crucial for various biological processes. As a solution, it offers enhanced solubility and stability, making it particularly valuable for research and industrial applications.

The significance of L-methionine hydrochloride solution lies in its multifaceted roles in biochemical pathways and therapeutic interventions. Methionine is not only a fundamental building block for proteins but also plays a pivotal role in metabolism, detoxification, and cell growth. The hydrochloride form improves its bioavailability and reactivity, which are essential for precise experimental conditions in laboratories and clinical settings.

Recent advancements in the study of L-methionine hydrochloride solution have highlighted its potential in addressing various health challenges. For instance, research has demonstrated its involvement in modulating oxidative stress and inflammation, making it a promising candidate for anti-aging and chronic disease management. Additionally, studies have explored its role in enhancing the efficacy of certain drug formulations by acting as a stabilizing agent or a precursor for bioactive molecules.

In the realm of nutraceuticals, L-methionine hydrochloride solution is often incorporated into dietary supplements due to its ability to support liver function and promote muscle synthesis. Its solubility in aqueous solutions makes it an ideal component for formulations designed to deliver amino acids efficiently to target tissues. This property is particularly advantageous in sports nutrition, where rapid absorption is critical for performance enhancement.

The pharmaceutical industry has also leveraged L-methionine hydrochloride solution in the development of novel therapeutic agents. Its ability to chelate metal ions has been exploited in treatments targeting metal toxicity, such as lead or mercury poisoning. Furthermore, its incorporation into peptide-based drugs has improved drug solubility and pharmacokinetics, leading to more effective treatments for conditions like cancer and neurodegenerative disorders.

From a research perspective, L-methionine hydrochloride solution serves as a critical reagent in biochemical assays. Its use in enzyme kinetics studies has provided valuable insights into metabolic pathways, while its role as a substrate in cell culture media supports the growth of mammalian cells for therapeutic protein production. These applications underscore the compound's versatility and importance in modern biomedical research.

The production and quality control of L-methionine hydrochloride solution adhere to stringent regulatory standards to ensure purity and consistency. Manufacturers employ advanced purification techniques to eliminate impurities that could interfere with biological assays or therapeutic efficacy. This commitment to quality ensures that researchers and clinicians can rely on this compound for their most demanding applications.

Looking ahead, the future applications of L-methionine hydrochloride solution are likely to expand with ongoing research into its mechanisms of action and potential synergies with other compounds. Innovations in drug delivery systems may further enhance its utility, particularly in targeted therapies where precision is paramount. As our understanding of methionine's roles evolves, so too will the ways in which this compound contributes to advancing human health.